N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C18H17N3O5/c1-3-25-16-9-13(11-19)15(10-17(16)26-4-2)20-18(22)12-6-5-7-14(8-12)21(23)24/h5-10H,3-4H2,1-2H3,(H,20,22)
• InChI Key: FFUKIQRXJHNROV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OCC
• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.3 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide, also known as AG490, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of the Janus kinase (JAK) and signal transducer and activator of transcription (STAT) signaling pathway, which plays a crucial role in cell growth, differentiation, and survival.

Scientific Research Applications

N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the growth and proliferation of cancer cells by blocking the JAK-STAT signaling pathway, which is often dysregulated in cancer. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential use in the treatment of autoimmune disorders such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide selectively inhibits the JAK-STAT signaling pathway by binding to the ATP-binding site of JAK2 and preventing its activation. This leads to the inhibition of downstream signaling events, including STAT phosphorylation and nuclear translocation, which are essential for cell growth and survival.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the cell type and context. In cancer cells, this compound inhibits cell proliferation and induces apoptosis, while in immune cells, it inhibits cytokine production and reduces inflammation. This compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide is a potent and selective inhibitor of the JAK-STAT signaling pathway, making it a valuable tool for studying the role of this pathway in various diseases. However, it is important to note that this compound may have off-target effects and may not be suitable for all experimental systems. In addition, the optimal concentration and duration of this compound treatment may vary depending on the cell type and context.

Future Directions

There are several future directions for research on N-(2-cyano-4,5-diethoxyphenyl)-3-nitrobenzamide. One area of interest is the development of more potent and selective JAK inhibitors for therapeutic use. Another area of interest is the identification of biomarkers that can predict the response to JAK inhibitors in cancer patients. In addition, there is growing interest in the use of JAK inhibitors in combination with other therapies, such as immune checkpoint inhibitors, to enhance their efficacy. Finally, there is a need for further studies to understand the long-term effects of JAK inhibition on normal cell function and the immune system.